1,3-Difluoro-2,4-dinitrobenzene
Overview
Description
1,3-Difluoro-2,4-dinitrobenzene is a chemical compound with the molecular formula C6H2F2N2O4 . It is also known by other names, including 1,3-Difluor-2,4-dinitrobenzol and 1-fluoro-2,4-dinitrofluorobenzene . The compound’s Chemical Abstracts Service (CAS) Registry Number is 2106-41-4 .
Molecular Structure Analysis
This compound has a planar aromatic structure . It consists of a benzene ring with two fluorine atoms (F) and two nitro groups (NO2) attached at specific positions. The molecular weight of this compound is approximately 204.088 Da .
Scientific Research Applications
Membrane Modification
1,3-Difluoro-2,4-dinitrobenzene has been used to modify erythrocyte membranes. Berg, Diamond, and Marfey (1965) found that it makes erythrocytes permeable to Na+ and K+ ions and strengthens the membrane by crosslinking it, unlike similar compounds which cause lysis (Berg, Diamond, & Marfey, 1965).
Spectroscopy Analysis
Schaefer (1962) analyzed the proton resonance spectrum of this compound, enhancing understanding of its chemical structure and properties through solvent effects (Schaefer, 1962).
Chemical Synthesis
Recent studies by Plater and Harrison (2023) demonstrate the use of this compound in substitution reactions, showing a preference for fluorine atom displacement over nitro groups, which has implications for synthesizing various compounds (Plater & Harrison, 2023).
Development of Novel Compounds
Wang et al. (2008) used this compound to synthesize a novel benzo[1,5]oxazepin-4-one skeleton compound and its derivatives, contributing to molecular libraries for therapeutic applications (Wang et al., 2008).
Vibrational Spectra Study
Seshadri and Padmavathy (2017) conducted an experimental and theoretical study on the structures and vibrations of this compound, using FT-IR and FT-Raman spectroscopy, which helps in understanding its molecular characteristics (Seshadri & Padmavathy, 2017).
Enzymatic Activity Studies
Hardman and Hardman (1971) discovered that this compound can introduce cross-linkages in enzymes like Escherichia coli tryptophan synthetase, affecting its activity, which is vital for understanding enzyme function (Hardman & Hardman, 1971).
Parallel Synthesis Techniques
Wu et al. (2004) utilized this compound in solution-phase parallel synthesis methods to create diverse 2-quinoxalinol analogs, demonstrating its utility in efficient and diverse chemical synthesis (Wu et al., 2004).
Inhibition of Leukocyte Functions
Elferink and Deierkauf (1984) investigated the inhibitory effects of this compound on leukocyte functions, such as chemotaxis and phagocytosis. This research contributes to understanding how certain chemical compounds can influence immune cell behavior (Elferink & Deierkauf, 1984).
Molecular Structure and Synthesis
Konishi et al. (2006) explored the synthesis of tetraoxa[14]metacyclophanes and hexaoxa[16]metacyclophanes using this compound, contributing to the development of new molecular structures with potential applications in various fields (Konishi et al., 2006).
properties
IUPAC Name |
1,3-difluoro-2,4-dinitrobenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2F2N2O4/c7-3-1-2-4(9(11)12)5(8)6(3)10(13)14/h1-2H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FMVDUSBGCFWYGL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1[N+](=O)[O-])F)[N+](=O)[O-])F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2F2N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50292539 |
Source
|
| Record name | 1,3-difluoro-2,4-dinitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50292539 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2106-41-4 |
Source
|
| Record name | 1,3-Difluoro-2,4-dinitrobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2106-41-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,3-Difluoro-2,4-dinitrobenzene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002106414 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC83551 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=83551 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,3-difluoro-2,4-dinitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50292539 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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